Cas no 34683-38-0 (ethyl (1H-1,2,4-triazol-5-ylcarbamothioyl)carbamate)

• Product name: ethyl (1H-1,2,4-triazol-5-ylcarbamothioyl)carbamate
• CAS No: 34683-38-0
• MF: C₆H₉N₅O₂S
• MW: 215.232958555222
• CID: 919425
• PubChem ID: 4336458

ethyl (1H-1,2,4-triazol-5-ylcarbamothioyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl (1H-1,2,4-triazol-5-ylcarbamothioyl)carbamate
• N-(1,2,4-triazol-5-yl)-N'-carbethoxythiourea
• DS-011071
• NSC140866
• SCHEMBL17926574
• ethyl N-(1H-1,2,4-triazol-5-ylcarbamothioyl)carbamate
• DTXSID50402055
• Ethyl n-(2h-1,2,4-triazol-3-ylthiocarbamoyl)carbamate
• NSC-140866
• 34683-38-0

• Inchi： InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)9-4-7-3-8-11-4/h3H,2H2,1H3,(H3,7,8,9,10,11,12,14)
• InChI Key： XKAZAIVHEVHREV-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC(=S)NC1=NC=NN1

Computed Properties

• Exact Mass: 215.04787
• Monoisotopic Mass: 215.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 91.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles